Cas no 401568-20-5 (2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrobromide)

• Product Name: 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrobromide
• CAS No: 401568-20-5
• MF: C₁₃H₁₅BrFN₃O
• MW: 328.180105447769
• CID: 1084125
• PubChem ID: 73553714
• Update Time: 2025-11-02

2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrobromide
• 4-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine hydrobromid e (1:1)
• BRA56820
• 401568-20-5
• 2-(4-fluorophenyl)-5-piperidin-4-yl-1,3,4-oxadiazole;hydrobromide
• DB-087047
• 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazolehydrobromide

• Inchi： 1S/C13H14FN3O.BrH/c14-11-3-1-9(2-4-11)12-16-17-13(18-12)10-5-7-15-8-6-10;/h1-4,10,15H,5-8H2;1H
• InChI Key： BZSFEECEUSPVRY-UHFFFAOYSA-N
• SMILES： Br.FC1C=CC(=CC=1)C1=NN=C(C2CCNCC2)O1

Computed Properties

• Exact Mass: 327.03825g/mol
• Monoisotopic Mass: 327.03825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrobromide

Comprehensive Overview of 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrobromide (CAS No. 401568-20-5)

2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrobromide (CAS No. 401568-20-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to in abbreviated forms such as fluorophenyl oxadiazole hydrobromide, belongs to the 1,3,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a piperidin-4-yl group and a 4-fluorophenyl moiety enhances its potential applications in drug discovery and development.

The molecular structure of 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrobromide combines a 1,3,4-oxadiazole core with a fluorophenyl substituent and a piperidine ring, making it a versatile scaffold for medicinal chemistry. Researchers are particularly interested in its potential as a CNS-active compound, given the pharmacological relevance of piperidine derivatives in targeting neurological receptors. Its hydrobromide salt form improves solubility and stability, which are critical for formulation studies.

In recent years, the demand for fluorinated heterocycles like 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrobromide has surged due to their role in the development of new therapeutic agents. Fluorination is a common strategy in drug design, as it can enhance bioavailability, metabolic stability, and binding affinity. This compound’s unique structure aligns with current trends in precision medicine and targeted drug delivery, making it a subject of ongoing research in academic and industrial laboratories.

The synthesis of 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrobromide typically involves multi-step organic reactions, including cyclization and salt formation. Its CAS No. 401568-20-5 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Researchers often explore its structure-activity relationships (SAR) to optimize its efficacy in potential applications, such as enzyme inhibition or receptor modulation.

From a commercial perspective, 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrobromide is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability may vary based on purity grades (e.g., >98% HPLC) and batch sizes. The compound’s relevance to neurodegenerative disease research and psychiatric drug development has positioned it as a valuable tool for high-throughput screening and lead optimization.

Safety and handling of 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrobromide require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material under most regulatory frameworks, researchers should consult safety data sheets (SDS) for specific guidelines. Its non-toxic profile at typical research concentrations makes it suitable for in vitro and in vivo studies.

In conclusion, 2-(4-Fluorophenyl)-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrobromide (CAS No. 401568-20-5) represents a promising candidate for advancing medicinal chemistry and drug discovery. Its structural features and biological potential align with contemporary research priorities, such as personalized therapeutics and multi-target drug design. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in the quest for innovative treatments.